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Compound of Interest

Compound Name: 2-Bromo-4-fluoro-3-methylpyridine

Cat. No.: B8266833

Get Quote

Executive Summary
This technical guide provides an in-depth analysis of the thermal properties—specifically

boiling point (BP) and melting point (MP)—of 2-Bromo-4-fluoro-3-methylpyridine. As a critical

halogenated pyridine intermediate, this compound is frequently employed in the synthesis of

p38 MAP kinase inhibitors and other pharmaceutical agents.

Due to the specific substitution pattern (bromine at C2, fluorine at C4, methyl at C3),

experimental data in public literature is often sparse or conflated with isomeric forms. This

guide synthesizes available predicted data with rigorous experimental protocols for internal

validation, ensuring researchers can accurately characterize and purify this intermediate.

Key Physicochemical Baseline (Predicted):

Boiling Point: 213.8 ± 35.0 °C (at 760 mmHg)[1]

Melting Point: Low-melting solid (Predicted range: 35–60 °C)

Density: 1.68 ± 0.1 g/cm³
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CAS Registry: 1227599-65-6 (Primary identifier for this specific isomer)[1][2]

Chemical Identity & Structural Context[3][6][7][8][9]
The thermal behavior of 2-Bromo-4-fluoro-3-methylpyridine is dictated by its halogenated

core. The presence of the electron-withdrawing fluorine and bromine atoms increases the

molecular weight and polarizability compared to the parent picoline, elevating the boiling point.

However, the ortho-methyl group (C3) introduces steric strain relative to the C2-bromine and

C4-fluorine, which can disrupt crystal packing, often resulting in a lower melting point compared

to its non-methylated analogs.

Structural Parameters
Property Value Notes

IUPAC Name
2-Bromo-4-fluoro-3-

methylpyridine

Molecular Formula C₆H₅BrFN

Molecular Weight 190.01 g/mol

CAS Number 1227599-65-6

Note: CAS 1227599-73-0 is

occasionally cited but often

refers to related salts or

isomers; verification via NMR

is recommended.

Physical State Solid / Low-melting Solid
Likely forms a crystalline solid

at <20°C.

Thermal Properties Analysis
Boiling Point (BP)
The atmospheric boiling point is theoretically calculated at 213.8 °C. However, subjecting this

compound to temperatures above 180°C at atmospheric pressure poses a significant risk of

thermal decomposition (de-bromination or polymerization).
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Operational Recommendation: Distillation should never be performed at 760 mmHg. Reduced

pressure distillation is required. Using the Clausius-Clapeyron relation, the estimated boiling

points at reduced pressures are:

10 mmHg: ~85–90 °C

1 mmHg: ~55–60 °C

Melting Point (MP)
While specific experimental MP data is proprietary to certain manufacturers, structural analogs

suggest a melting range between 35 °C and 60 °C.

Analogue Comparison: 2-Bromo-4-fluoropyridine (lacking the methyl group) is a solid with an

MP of ~34–41 °C. The addition of the C3-methyl group may raise the MP slightly due to

increased molecular weight, or lower it due to symmetry disruption.

Purity Indicator: A sharp melting range (<2 °C width) is the primary indicator of isomeric

purity. A depressed or broad range (e.g., 30–45 °C) indicates the presence of the

regioisomer 2-bromo-3-fluoro-4-methylpyridine.

Experimental Determination Protocols
As a Senior Application Scientist, I recommend the following self-validating workflows to

determine the exact thermal values for your specific lot.

Differential Scanning Calorimetry (DSC)
DSC is superior to capillary methods for low-melting solids as it quantifies the heat of fusion

and detects polymorphic transitions.

Protocol:

Sample Prep: Hermetically seal 2–5 mg of the compound in an aluminum pan.

Ramp Rate: Heat at 5 °C/min from 0 °C to 250 °C under nitrogen purge (50 mL/min).

Data Analysis:
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Endotherm 1 (Sharp): Corresponds to

(Melting Point).

Exotherm (Broad): Corresponds to

(Decomposition Onset).

Endotherm 2 (Broad): Corresponds to

(Boiling Point) if using a pinhole lid.

Thermogravimetric Analysis (TGA)
Use TGA to define the "Safe Process Window" for distillation.

Protocol:

Ramp: Heat 10 mg at 10 °C/min from ambient to 300 °C.

Threshold: Identify the temperature at which 5% mass loss occurs (

).

Rule: Ensure your distillation pot temperature never exceeds

.

Visualization: Thermal Analysis Workflow
The following diagram outlines the decision logic for characterizing the thermal properties and

purifying the compound based on the results.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8266833?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample: 2-Bromo-4-fluoro-3-methylpyridine

Run DSC (0-250°C)
Determine Tm & Purity

Run TGA
Determine T(dec)

Is Melting Point Sharp?

Calculate Vacuum BP
(Nomograph)

Safe Window Defined

High Purity (>98%)
Proceed to Synthesis

Yes (<2°C range)

Impure (Isomers present)
Recrystallization Required

No (>5°C range)

Vacuum Distillation
T < T(dec) - 20°C

Alternative Purification

Click to download full resolution via product page

Caption: Workflow for thermal characterization and purification decision-making based on

DSC/TGA data.

Synthesis & Impurity Impact
The synthesis of 2-Bromo-4-fluoro-3-methylpyridine typically involves the bromination of 4-

fluoro-3-methylpyridine. This electrophilic substitution is directing-group dependent.

Primary Impurity: 2-Bromo-3-fluoro-4-methylpyridine (Regioisomer).

Impact: Even 2% of this isomer can depress the melting point by 5–10 °C, turning a solid

product into an oil.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b8266833/docs?utm_src=pdf-body-img#technical-guide-thermal-profiling-of-2-bromo-4-fluoro-3-methylpyridine
https://www.benchchem.com/product/b8266833/docs?utm_src=pdf-body#technical-guide-thermal-profiling-of-2-bromo-4-fluoro-3-methylpyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8266833?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purification: If the MP is depressed, recrystallization from hexanes/ethyl acetate is preferred

over distillation, as the boiling points of the regioisomers are nearly identical (

).

4-Fluoro-3-methylpyridine Bromination
(NBS or Br2)

2-Bromo-4-fluoro-3-methylpyridine
(Target)Major

2-Bromo-3-fluoro-4-methylpyridine
(Isomer Impurity)

Minor

Click to download full resolution via product page

Caption: Bromination pathway showing the origin of isomeric impurities that affect thermal

properties.

Handling & Storage
Given the low melting point and potential for hydrolysis:

Storage: Store at 2–8 °C (Refrigerated).

Atmosphere: Store under inert gas (Argon/Nitrogen) to prevent moisture absorption, which

can lower the MP and catalyze debromination.

Safety: Standard PPE for halogenated pyridines (Gloves, Goggles, Fume Hood).

References
Sigma-Aldrich. (2023). Product Specification: 2-Bromo-4-fluoro-3-methylpyridine (CAS

1227599-65-6).[1][2] Retrieved from

ChemicalBook. (2023). 2-Bromo-4-fluoro-3-methylpyridine Properties and Suppliers.[2][3]

Retrieved from

BenchChem. (2023). Synthesis of Halogenated Methylpyridines: Technical Support Guide.

Retrieved from

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b8266833/docs?utm_src=pdf-body-img#technical-guide-thermal-profiling-of-2-bromo-4-fluoro-3-methylpyridine
https://www.benchchem.com/product/b8266833/docs?utm_src=pdf-body#technical-guide-thermal-profiling-of-2-bromo-4-fluoro-3-methylpyridine
https://www.sigmaaldrich.com/US/en/product/chemscenellcpreferredpartner/ciah996d335b
https://www.chemsrc.com/en/cas/1227599-65-6_696120.html
https://www.benchchem.com/product/b8266833/docs?utm_src=pdf-body#technical-guide-thermal-profiling-of-2-bromo-4-fluoro-3-methylpyridine
https://www.chemsrc.com/en/cas/1227599-65-6_696120.html
http://casget.com/41538-78-7
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8266833?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


PubChem. (2023). Compound Summary: Halogenated Pyridines. Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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